1-(2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl)-N-(4-methylbenzyl)piperidine-4-carboxamide

• IUPAC Name: 1-[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]-N-[(4-methylphenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C26H26ClN5O/c1-18-2-4-19(5-3-18)17-29-26(33)21-10-13-31(14-11-21)25-24-16-23(30-32(24)15-12-28-25)20-6-8-22(27)9-7-20/h2-9,12,15-16,21H,10-11,13-14,17H2,1H3,(H,29,33)
• InChI Key: ZNYAZHWRYLREFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2CCN(CC2)C3=NC=CN4C3=CC(=N4)C5=CC=C(C=C5)Cl
• Molecular Formula: C26H26ClN5O
• Molecular Weight: 460.0 g/mol

Description

1-(2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl)-N-(4-methylbenzyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C26H26ClN5O and its molecular weight is 459.98. The purity is usually 95%.
BenchChem offers high-quality 1-(2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl)-N-(4-methylbenzyl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl)-N-(4-methylbenzyl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

A series of novel pyrazole carboxamide derivatives, which are structurally related to the query compound, have been synthesized and characterized. These compounds, containing piperazine moieties, were analyzed using IR, 1H NMR, and HRMS spectroscopy, with their structures confirmed by X-ray crystal analysis (Hong-Shui Lv et al., 2013). This research highlights the importance of structural elucidation in understanding the chemical nature and potential applications of these compounds.

Molecular Interactions and Mechanisms

Research into compounds closely related to the query compound, specifically focusing on their interaction with biological targets, reveals insights into their molecular mechanisms. For instance, N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide has been identified as a potent and selective antagonist for the CB1 cannabinoid receptor. Molecular docking studies and conformational analysis provide a deeper understanding of its interaction with the receptor, highlighting its potential in studying cannabinoid receptor-mediated pathways (J. Shim et al., 2002).

Potential Biological Activities

The synthesis and biological evaluation of various pyrazole derivatives, including those structurally related to the compound , have been conducted to explore their receptor antagonistic activities. These studies aim to characterize the binding sites on cannabinoid receptors and potentially develop pharmacological probes or therapeutics capable of modulating cannabinoid receptor activity (R. Lan et al., 1999). Such research underscores the potential medical applications of these compounds in understanding and possibly treating conditions influenced by cannabinoid receptors.